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Compound of Interest

Compound Name: 1,3-Butadiene

Cat. No.: B125203 Get Quote

Polybutadiene (BR) is a synthetic rubber produced from the polymerization of 1,3-butadiene.

The microstructure of the polymer chain can be controlled to form different isomers, primarily

cis-1,4, trans-1,4, and 1,2-vinyl polybutadiene. The relative proportion of these isomers

significantly influences the material's mechanical properties, tailoring its suitability for a wide

range of applications, from high-performance tires to impact modification of plastics.[1][2]

This guide provides a comparative overview of the mechanical properties of high-purity

versions of these isomers, supported by experimental data and standardized testing protocols.

Isomer Structures and Their Influence on Properties
The spatial arrangement of the polymer chains, dictated by the isomer type, is fundamental to

the material's bulk properties.

High cis-1,4-polybutadiene: The cis configuration introduces a bend in the polymer chain,

which hinders chain alignment and crystallization. This results in a largely amorphous

structure, leading to high elasticity, excellent resilience, and superior abrasion resistance.[3]

This isomer is known for its exceptional performance at low temperatures.[2]

High trans-1,4-polybutadiene: The straight-chain nature of the trans isomer allows for

significant chain alignment and crystallization, making it a semi-crystalline thermoplastic in its

raw state.[3] Upon vulcanization, it becomes a tough, rubbery material with high tensile

strength and hardness.[4][5]
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High vinyl-1,2-polybutadiene: The pendant vinyl groups in this isomer increase the polymer's

glass transition temperature and can enhance properties like wet grip when used in tire tread

compounds.[2]

The polymerization of 1,3-butadiene into these three distinct isomers can be visualized as

follows:

Monomer Polymerization

Polybutadiene Isomers

1,3-Butadiene Catalyst 

cis-1,4e.g., Neodymium

trans-1,4e.g., Lanthanum

1,2-vinyl
e.g., Alkyl Lithium

Click to download full resolution via product page

Figure 1. Polymerization of 1,3-butadiene into its primary isomers.

Comparative Mechanical Properties
The following table summarizes the key mechanical properties of vulcanized compounds rich in

each polybutadiene isomer. It is important to note that direct, one-to-one comparisons of pure

isomer vulcanizates are scarce in published literature. The data presented is compiled from

various sources, including tests on blended compounds, and serves as a representative

comparison.
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Mechanical
Property

High cis-1,4-
Polybutadiene
(>96% cis)

High trans-1,4-
Polybutadiene
(~90% trans)

High vinyl-
Polybutadiene
(~87% vinyl)

Test Method

Tensile Strength
~19.5 MPa (199

kgf/cm²)[6]
High[4]

~24.3 MPa (248

kgf/cm²)[7]
ASTM D412

Elongation at

Break
~501%[6]

500 - 700% (in

black stocks)[4]
~385%[7] ASTM D412

Shore A

Hardness
~58[6] High[5] ~68-69[7] ASTM D2240

General

Characteristics

High elasticity

and resilience[2]

Tough and

leathery[4]

Excellent wet

grip and

resilience[7]

-

Note: Data for high-cis polybutadiene is from a study on a 75/25 SBR/BR blend with 80 phr

carbon black, where the BR component had 98% cis content.[6] Data for high-vinyl

polybutadiene is from a patent on a styrene-butadiene copolymer with 87% vinyl content in the

butadiene portion.[7] Data for high-trans polybutadiene is qualitative due to the lack of specific

quantitative values for vulcanized samples in the search results.

Experimental Protocols
The mechanical properties of polybutadiene isomers are determined using standardized

experimental procedures to ensure accuracy and comparability of results. A general workflow

for this process is outlined below.
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Figure 2. General experimental workflow for mechanical property testing.
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Tensile Properties (ASTM D412)
This test method is used to determine the tensile properties of vulcanized rubber and

thermoplastic elastomers, including tensile strength, elongation at break, and modulus.

Specimen Preparation: Dumbbell-shaped test specimens are cut from a molded sheet of the

vulcanized rubber compound. The thickness of the specimen is measured precisely.

Test Procedure: The specimen is mounted in the grips of a universal testing machine. The

grips are then separated at a constant rate, typically 500 mm/min, until the specimen

ruptures.

Data Acquisition: The force required to stretch the specimen and the corresponding

elongation are recorded throughout the test, generating a stress-strain curve.

Calculation:

Tensile Strength: The maximum stress applied to the specimen before it ruptures.

Elongation at Break: The percentage increase in length of the specimen at the point of

rupture.

Modulus: The stress required to produce a specific elongation (e.g., 300%).

Hardness (ASTM D2240)
This method, also known as the Shore durometer hardness test, measures the resistance of a

material to indentation.

Apparatus: A durometer, which consists of a calibrated spring and an indenter, is used. For

most rubber materials, the Shore A scale is employed.[8]

Test Procedure: The test specimen, with a minimum thickness of 6 mm, is placed on a hard,

flat surface. The durometer is pressed firmly and vertically onto the specimen.

Measurement: The hardness value is read from the durometer's dial, typically within one

second after the indenter makes firm contact with the specimen. Multiple readings are taken

at different locations on the specimen and averaged.[9]
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Tear Strength (ASTM D624)
This test measures the resistance of a rubber material to the propagation of a tear.

Specimen Preparation: Test pieces of a specific geometry (e.g., angle, crescent, or trouser

shape) are cut from a vulcanized rubber sheet.

Test Procedure: The specimen is mounted in a tensile testing machine. A tearing force is

applied by separating the grips at a constant rate until the specimen is completely torn.

Data Analysis: The force required to propagate the tear is recorded. The tear strength is then

calculated as the force per unit thickness of the specimen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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